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Compound of Interest

Compound Name: 2-Naphthol-D8

Cat. No.: B1472737

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Naphthol-d8, a deuterated
analog of 2-Naphthol. This document details its molecular properties, provides illustrative
experimental protocols for its synthesis and use, and explores its relevance in metabolic

studies and analytical applications.

Core Quantitative Data

A summary of the key molecular and physical properties of 2-Naphthol-d8 and its non-
deuterated counterpart, 2-Naphthol, is presented below for easy comparison.
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Property 2-Naphthol-d8 2-Naphthol
Molecular Formula C10D7HO C10HsO
Molecular Weight 152.22 g/mol [1] 144.17 g/mol [2][3][4][5]
CAS Number 78832-61-8 135-19-3[3][4][5]
) ) Colorless or occasionally
Appearance White to tan solid ) )
yellow crystalline solid[6]
Melting Point Not specified 121-123 °CJ6]
Boiling Point Not specified 285 °CJ6]
N Slightly soluble in DMSO and Soluble in simple alcohols,
Solubility
Methanol ethers, and chloroform[6]
Isotopic Purity Typically =98 atom % D Not Applicable

Metabolic Significance and Signaling Pathways

2-Naphthol is a significant metabolite of naphthalene, a common polycyclic aromatic
hydrocarbon. The metabolism of naphthalene is primarily mediated by the cytochrome P450
(CYP) family of enzymes in the liver.[7][8] The initial step involves the oxidation of naphthalene
to form naphthalene-1,2-oxide. This reactive epoxide intermediate can then undergo several
transformations, including rearrangement to 1-naphthol and 2-naphthol.[7][9] 2-Naphthol can
be further metabolized through conjugation reactions, such as glucuronidation and sulfation, to
facilitate its excretion from the body.[10]

The use of 2-Naphthol-d8 as an internal standard in metabolic studies allows for the precise
quantification of endogenously produced 2-Naphthol, aiding in toxicological and
pharmacokinetic research.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1472737#2-naphthol-d8-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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